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Compound of Interest

Compound Name: Quinaldine sulfate
CAS No.: 655-76-5
Cat. No.: B1253036
Get Quote
. J

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of quinaldine sulfate, a chemical
compound with significant applications in aquaculture and various research fields. This
document consolidates essential data, including its chemical identity, physicochemical
properties, synthesis protocols, and established applications, with a focus on its use as a fish
anesthetic.

Core Data Summary

A summary of the key quantitative data for quinaldine sulfate is presented below for quick
reference and comparison.
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Property Value References

CAS Number 655-76-5 [1112][3]

Molecular Formula C10H9N-H2S04 or C10H11NO4S  [1][2]

Molecular Weight 241.26 g/mol , 241.27 g/mol , G
241.3 g/mol

Melting Point 211-214 °C [2]

Boiling Point 246.5 °C at 760 mmHg [2]

Density 1.06 g/mL [2]

Flash Point 79.4°C [2]

pKa of Quinaldine 5.83

UV Absorption Maxima 236 nm and 317 nm [2]

Physicochemical Properties and Solubility

Quinaldine sulfate is a white to grayish-white crystalline powder.[2] Its salt form significantly
enhances its water solubility compared to its parent compound, quinaldine, which is a key
advantage for its applications in aqueous environments.[2] The solubility profile in various
solvents at 20°C is detailed in the table below.

Solvent Solubility ( g/100 mL) Reference
Water 104.05 [2]
Methyl alcohol 7.44 [2]
Ethyl alcohol 2.27 [2]
Acetone 0.08 [2]
Ethyl ether Insoluble (<0.01) [2]
Benzene Insoluble (<0.01) [2]
Hexane Insoluble (<0.01) [2]
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Synthesis of Quinaldine Sulfate

Quinaldine sulfate is typically synthesized through the reaction of quinaldine (2-
methylquinoline) with sulfuric acid. A standard laboratory protocol is outlined below.

Experimental Protocol: Synthesis of Quinaldine Sulfate

Materials:

o Practical grade quinaldine (400 g)

e iso-Octane (2 liters)

e Concentrated sulfuric acid (196 g)

e Benzene (approx. 250 mL for washing)
o Methanol (for recrystallization)

Procedure:

Dissolve 400 g of practical grade quinaldine in 2 liters of iso-octane.
» With vigorous stirring, slowly add 196 g of concentrated sulfuric acid to the solution.

o Control the rate of sulfuric acid addition to maintain the temperature of the mixture below the
boiling point of iso-octane (99.3°C).

 After the addition is complete, filter the resulting mixture using a vacuum.
o Wash the filter cake with approximately 250 mL of benzene.
e Recrystallize the product from methanol to yield purified quinaldine sulfate.[2]

Product Verification: The purity and identity of the synthesized quinaldine sulfate can be
confirmed through the following analytical methods:

e Melting point determination: Expected range is 211-214°C.[2]
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e Titration: Titration with 0.1 N sodium hydroxide to a phenolphthalein endpoint should indicate
high purity (e.g., 99.4%).[2]

e Infrared (IR) Spectroscopy: Look for characteristic bands at 1,000 and 1,170 cm~t indicating
the presence of the sulfate group.[2]

» Ultraviolet (UV) Spectroscopy: Observe for absorption maxima at 236 and 317 nm.[2]

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://ccac.ca/Documents/Standards/Guidelines/Fish_Anesthetics.pdf
https://ccac.ca/Documents/Standards/Guidelines/Fish_Anesthetics.pdf
https://ccac.ca/Documents/Standards/Guidelines/Fish_Anesthetics.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253036?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of Quinaldine Sulfate
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Synthesis of Quinaldine Sulfate

Applications in Research and Drug Development
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Quinaldine sulfate has several applications, most notably as a fish anesthetic. It is also used
in the synthesis of other organic compounds.

Fish Anesthetic

The primary application of quinaldine sulfate is as an anesthetic and sedative for fish during
handling, transport, and non-surgical research procedures.[1] Its high water solubility makes it
a more practical alternative to the less soluble quinaldine.

Mechanism of Action: The precise physiological mechanism of action of quinaldine sulfate as
a fish anesthetic is not fully elucidated.[4] It is presumed to be absorbed through the qgills,
leading to a progressive depression of the central and peripheral nervous systems.[2] Unlike
some other anesthetics, fish under quinaldine sulfate anesthesia often retain some reflex
action and do not typically cease gill ventilation, which can reduce the risk of asphyxia.

Important Note on Chemical Identity: Quinaldine sulfate (2-methylquinoline sulfate) should not
be confused with quinidine sulfate. Quinidine is a stereoisomer of quinine and functions as a
Class | antiarrhythmic agent in humans by blocking sodium and potassium channels in cardiac
cells. Quinaldine and quinidine are structurally and functionally distinct compounds.

Experimental Protocol: Fish Anesthesia

The effective concentration of quinaldine sulfate varies depending on the fish species, size,
water temperature, and hardness.

General Guidelines for Use:

o Stock Solution Preparation: Prepare a stock solution of quinaldine sulfate in water. Due to
its acidic nature, the solution is often buffered with sodium bicarbonate to maintain a suitable
pH (above 6.0 for anesthetic efficacy).[1]

o Dosage: The effective concentration typically ranges from 15 to 60 mg/L. However, this can
vary significantly. For example, most salmonids are anesthetized at 25 mg/L, while tilapia
may require much higher concentrations.[1]

 Induction: Place the fish in the anesthetic bath. Induction time is generally between 1 to 4
minutes.[1]
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e Monitoring: Continuously monitor the fish for the desired level of anesthesia and for any
signs of distress.

» Recovery: After the procedure, transfer the fish to a tank with fresh, well-aerated water for
recovery. Recovery times typically range from 1 to 13 minutes.[1]

Factors Influencing Efficacy:
e Species and Size: Larger fish may be more heavily sedated at a given dose.[2]
o Water Temperature: Higher temperatures can lead to longer recovery times.[2]

o Water Chemistry: The anesthetic is ineffective in waters with a pH below 6.[1]
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Experimental Workflow for Fish Anesthesia
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Workflow for Fish Anesthesia
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Other Applications

Quinaldine and its derivatives, including the sulfate salt, serve as precursors in the synthesis of
various organic compounds.[2] These include the production of dyes, such as Quinoline
Yellows and pinacyanol, and pH indicators like Quinaldine Red. There is also mention of its use
in the manufacturing of anti-malarial drugs, though this application is less detailed in the
available literature.[2]

Safety and Handling

Quinaldine sulfate is a chemical that should be handled with appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat. For detailed safety information,
refer to the manufacturer's Safety Data Sheet (SDS).

This guide is intended for informational purposes for a professional audience and should not be
considered a substitute for established laboratory safety protocols and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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